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Compound of Interest

Compound Name: 2,4,5-Trimethylphenylboronic acid

Cat. No.: B150979

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 2,4,5-Trimethylphenylboronic acid (CAS
No. 352534-80-6) was found in the available search results. The following guide is a
compilation of information for this specific isomer where available, supplemented with data from
the closely related isomer, 2,4,6-Trimethylphenylboronic acid (CAS No. 5980-97-2), to provide
a comprehensive safety overview. It is imperative to handle this chemical with caution and to
perform a thorough risk assessment before use.

Chemical Identification
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2,4,5-
Identifier Trimethylphenylboronic
acid

2,4,6-
Trimethylphenylboronic
acid

(2,4,5-trimethylphenyl)boronic

(2,4,6-trimethylphenyl)boronic

IUPAC Name
acid acid[1]

2,4,6-Trimethylbenzeneboronic

Synonyms acid, Mesitylene-2-boronic
acid[2][3]

CAS Number 352534-80-6[4] 5980-97-2[2][5][6]

Molecular Formula C9H13BO2[4] C9H13BO2[1][2]

Molecular Weight 164.01 g/mol 164.01 g/mol [1][5][6]

) (Not available in search
Chemical Structure
results)

(Not available in search

results)

Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized approach to hazard communication.

For 2,4,5-Trimethylphenylboronic acid:

» Signal Word: Warning

e Hazard Pictogram:

o GHSO07: Exclamation mark

e Hazard Statements:

H315: Causes skin irritation.

o

o

H319: Causes serious eye irritation.

[¢]

H335: May cause respiratory irritation.
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e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

For 2,4,6-Trimethylphenylboronic acid (for comparison and supplementation):[2]
 Signal Word: Warning
e Hazard Statements:

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

GHSO07 | Exclamation Mark

I
Haza#d Statements T~
/ S

H335 H319

—

’ H315 | Causes skin irritation

May cause respiratory irritation Causes serious eye irritation

| e Precautionary Statements ~
v “~ '

’ P261

Avoid breathing dust/fume/gas/mist/vapours/spray P305+P351+P338|}= IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue nnsin%.

Click to download full resolution via product page
Caption: GHS Hazard Classification for 2,4,5-Trimethylphenylboronic acid.

First-Aid Measures

Immediate medical attention is required in case of exposure. The following measures are
based on general knowledge of boronic acids and data for the 2,4,6-isomer.
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Exposure Route

First-Aid Procedure

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes. Get medical attention. Take off

contaminated clothing and wash it before reuse.

[2]

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.[7]

Ingestion

Clean mouth with water and drink afterwards
plenty of water. Get medical attention if

symptoms occur.[7]

Fire-Fighting Measures

Aspect

Details

Suitable Extinguishing Media

Water spray, carbon dioxide (CO2), dry

chemical, alcohol-resistant foam.[7]

Unsuitable Extinguishing Media

No information available.

Specific Hazards Arising from the Chemical

Keep product and empty container away from

heat and sources of ignition.[7]

Hazardous Combustion Products

Carbon monoxide (CO), Carbon dioxide (CO2),
Oxides of boron.[7]

Protective Equipment and Precautions for

Firefighters

As in any fire, wear self-contained breathing
apparatus pressure-demand, MSHA/NIOSH

(approved or equivalent) and full protective gear.

[7]

Accidental Release Measures
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Aspect Details

Use personal protective equipment. Avoid dust
Personal Precautions formation. Avoid breathing vapors, mist or gas.

Ensure adequate ventilation.

Environmental Precautions Do not let product enter drains.

Sweep up and shovel into suitable containers
Methods for Containment and Cleaning Up for disposal. Keep in suitable, closed containers

for disposal.[7]

Handling and Storage

Proper handling and storage are crucial to maintain the chemical's integrity and ensure safety.

Aspect Details

Avoid contact with skin, eyes, and clothing.
] ] Avoid ingestion and inhalation. Avoid dust
Precautions for Safe Handling .
formation. Wash hands and face thoroughly

after handling.[2]

Keep containers tightly closed in a dry, cool, and

well-ventilated place. Store in an inert
Conditions for Safe Storage atmosphere at 2-8°C. Incompatible materials

include strong oxidizing agents, acids, and

strong bases.[7]

Exposure Controls and Personal Protection
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Control Parameter Details

Ensure that eyewash stations and safety
) ) showers are close to the workstation location.
Engineering Controls ) i
Use a local exhaust if dust or aerosol will be

generated.[2]

Dust respirator. Follow local and national

Respiratory Protection )
regulations.[2]

Hand Protection Wear protective gloves.[2]

Safety glasses. A face-shield if the situation

Eye Protection )
requires.[2]

Wear appropriate protective gloves and clothing

Skin and Body Protection )
to prevent skin exposure.[7]

Click to download full resolution via product page
Caption: General Experimental Workflow for Handling Boronic Acids.

Physical and Chemical Properties

Data for 2,4,5-Trimethylphenylboronic acid is limited. The following table includes data for

the 2,4,6-isomer for reference.
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2,4,5- 2,4,6-
Property Trimethylphenylboronic Trimethylphenylboronic
acid acid
Appearance Solid White to off-white powder[7]
Odor No information available No information available[7]

. . . , . 131-136 °C/267.8 - 276.8
Melting Point/Range No information available

°F[7]

Boiling Point/Range No information available No information available

Flash Point No information available Not applicable

Solubility No information available No information available
Stability and Reactivity

Aspect Details

Reactivity No information available.

Chemical Stability Stable under recommended storage conditions.

Possibility of Hazardous Reactions None under normal processing.

Conditions to Avoid Heat, flames, and sparks. Avoid dust formation.

Incompatible Materials Strong oxidizing agents, acids, strong bases.[7]

Carbon monoxide, carbon dioxide, oxides of

Hazardous Decomposition Products
boron.[7]

Toxicological Information

No specific toxicological studies for 2,4,5-Trimethylphenylboronic acid were found. The GHS
classification suggests it is an irritant. The toxicological properties have not been fully
investigated.[7]

Ecological Information
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No specific ecological data for 2,4,5-Trimethylphenylboronic acid was found. It is
recommended to prevent its release into the environment. Do not empty into drains.[7]

Disposal Considerations

Waste must be disposed of in accordance with federal, state, and local environmental control
regulations.

Transport Information

This substance is not typically regulated for transport.

Regulatory Information

Users should consult local, regional, and national regulations for the classification and labeling
of this substance.

Conclusion and Recommendations

2,4,5-Trimethylphenylboronic acid is a chemical that requires careful handling due to its
irritant properties. Researchers and scientists must adhere to strict safety protocols, including
the use of appropriate personal protective equipment and working in a well-ventilated area. A
thorough risk assessment should be conducted before any experimental work is undertaken.
Given the limited availability of specific safety data, it is prudent to treat this compound with the
same or greater precautions as its better-studied isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Safety Guide on 2,4,5-
Trimethylphenylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b150979#2-4-5-trimethylphenylboronic-acid-safety-
data-sheet-sds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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